Iron indenyl carbonyl compounds: CO-releasing molecules†

Dalton Transactions Pub Date: 2010-08-17 DOI: 10.1039/C0DT00203H

Abstract

New CO-releasing molecules, CO-RMs, based on indenyl iron carbonyls have been identified. Half-lives for carbon monoxide (CO) release, 1H NMR, 13C NMR, IR, mass spectra, elemental analysis and biological data have been determined for the compounds. Limited correlations have been made between half-lives and ΔG‡ for CO release and spectroscopic parameters, ν(CO) and δ(13CO). X-ray structures have been determined for [Fe(η5-C9H7)(CO)2L][BF4] where L is CO, NCMe, PPh3, P(OPh)3, NC5H5 or 1-methylimidazole. Improved preparations of [Fe(η5-C9H7)(CO)2]2 and [Fe(η5-C9H7)(CO)3][BF4] are reported.

Graphical abstract: Iron indenyl carbonyl compounds: CO-releasing molecules
Iron indenyl carbonyl compounds: CO-releasing molecules†
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